molecular formula C7H4N2O6 B044879 3,4-Dinitrobenzoic acid CAS No. 528-45-0

3,4-Dinitrobenzoic acid

Cat. No. B044879
CAS RN: 528-45-0
M. Wt: 212.12 g/mol
InChI Key: OMVRRHJJQILIJX-UHFFFAOYSA-N
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Description

3,4-Dinitrobenzoic acid is a chemical compound used for the synthesis of more complex compounds such as metabolites of Brimonidine . It is also a specific substrate of glutathione S-transferase (GST), that can be used for enzyme imaging and studies .


Synthesis Analysis

3,4-Dinitrobenzoic acid can be prepared by treating 3-nitro-4-aminotoluene with Caro’s acid and oxidizing the 3-nitro-4-nitrosotoluene with potassium dichromate . Another method involves the oxidation of 3,4-dinitrotoluene .


Molecular Structure Analysis

The molecular formula of 3,4-Dinitrobenzoic acid is C7H4N2O6 . More detailed structural information can be obtained from resources like PubChem .


Chemical Reactions Analysis

An energetic Copper (II) complex based on 3,5 dinitrobenzoic acid was synthesized from copper nitrate, DNBA and 2,2’ bipyridine and characterized by elemental analysis, FTIR, UV–Vis and single crystal X-ray diffraction techniques .


Physical And Chemical Properties Analysis

3,4-Dinitrobenzoic acid appears as yellowish crystals or crystalline powder . It is freely soluble in alcohol, ether, and hot water .

Scientific Research Applications

Synthesis of 3,4-Dinitrotoluene

3,4-Dinitrobenzoic acid is used in the synthesis of 3,4-dinitrotoluene. A new efficient procedure of synthesis of 3,4-dinitrotoluene from 3-nitro-4-aminotoluene was developed. The oxidation of 3,4-dinitrotoluene with an ozone-oxygen mixture to 3,4-dinitrobenzoic acid in the presence of cobalt (II) acetate was studied .

Synthesis of Benzimidazolium 3,5-Dinitrobenzoate

Benzimidazolium 3,5-dinitrobenzoate (BDB) was synthesized using benzimidazole and 3,5-dintirobenzoic acid as starting materials. The crystal structure of BDB was confirmed using single crystal X-ray diffractions .

Optical Properties

The transparency of grown BDB crystal in the entire visible region was studied using UV–Vis-NIR spectrum .

Dielectric Properties

The charge transport mechanism of BDB single crystals were analyzed using dielectric measurement .

Mechanical Properties

Hardness studies reveal that BDB crystal shows the reverse indentation size effect .

Synthesis of Gold Nanoparticles

3,5-Dinitrobenzoic acid (DNBA) is used as a stabilized ligand in the synthesis of gold nanoparticles (AuNPs). The synthesized AuNPs are characterized by using UV–Vis spectroscopy to evaluate their surface plasmon resonance (SPR) absorption in a wavelength range of 500–650 nm .

Interaction with Bovine Serum Albumin

It was observed that the 3, 5-dinitrobenzoic acid had a strong ability to quench the intrinsic fluorescence of Bovine Serum Albumin (BSA) through static quenching process .

Safety and Hazards

3,4-Dinitrobenzoic acid is harmful if swallowed and causes skin and eye irritation. It may also cause respiratory irritation . It should be handled with personal protective equipment and stored in a well-ventilated place .

properties

IUPAC Name

3,4-dinitrobenzoic acid
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InChI

InChI=1S/C7H4N2O6/c10-7(11)4-1-2-5(8(12)13)6(3-4)9(14)15/h1-3H,(H,10,11)
Source PubChem
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InChI Key

OMVRRHJJQILIJX-UHFFFAOYSA-N
Source PubChem
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Canonical SMILES

C1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])[N+](=O)[O-]
Source PubChem
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Molecular Formula

C7H4N2O6
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DSSTOX Substance ID

DTXSID1060180
Record name Benzoic acid, 3,4-dinitro-
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Molecular Weight

212.12 g/mol
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Physical Description

Off-white or yellow crystalline solid; [Alfa Aesar MSDS]
Record name 3,4-Dinitrobenzoic acid
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Vapor Pressure

0.00000141 [mmHg]
Record name 3,4-Dinitrobenzoic acid
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Product Name

3,4-Dinitrobenzoic acid

CAS RN

528-45-0
Record name 3,4-Dinitrobenzoic acid
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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